Cas no 1187931-38-9 ((4-Amino-butyl)-methyl-carbamic acid tert-butyl ester oxalate AldrichCPR)

• Product Name: (4-Amino-butyl)-methyl-carbamic acid tert-butyl ester oxalate AldrichCPR
• CAS No: 1187931-38-9
• MF: C₁₂H₂₄N₂O₆
• MW: 292.328763961792
• MDL: MFCD11858337
• CID: 4561895
• Update Time: 2025-05-20

(4-Amino-butyl)-methyl-carbamic acid tert-butyl ester oxalate AldrichCPR Chemical and Physical Properties

Names and Identifiers

• (4-Amino-butyl)-methyl-carbamic acid tert-butyl ester oxalate
• NE62806
• SB31424
• (4-Amino-butyl)-methyl-carbamic acid t-butyl ester oxalate
• (4-Aminobutyl)-methylcarbamic acid tert-butyl ester oxalate
• tert-butyl N-(4-aminobutyl)-N-methylcarbamate;oxalic acid
• (4-Amino-butyl)-methyl-carbamic acid tert-butyl ester oxalate, AldrichCPR
• (4-Amino-butyl)-methyl-carbamic acid tert-butyl ester oxalate AldrichCPR

• MDL： MFCD11858337
• Inchi： 1S/C10H22N2O2.C2H2O4/c1-10(2,3)14-9(13)12(4)8-6-5-7-11;3-1(4)2(5)6/h5-8,11H2,1-4H3;(H,3,4)(H,5,6)
• InChI Key： QJFZOAXFGIAMJM-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCCCN)=O)C(C)(C)C.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 292.16343649 g/mol
• Monoisotopic Mass: 292.16343649 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130
• Molecular Weight: 292.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on (4-Amino-butyl)-methyl-carbamic acid tert-butyl ester oxalate AldrichCPR

Research Briefing on (4-Amino-butyl)-methyl-carbamic acid tert-butyl ester oxalate (CAS: 1187931-38-9) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (4-Amino-butyl)-methyl-carbamic acid tert-butyl ester oxalate (CAS: 1187931-38-9), commercially available as AldrichCPR, is a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. This briefing provides an overview of the latest research findings, focusing on its chemical properties, synthetic applications, and potential therapeutic implications.

Recent advancements in chemical biology have underscored the importance of this compound as a versatile building block for the synthesis of peptidomimetics and small-molecule inhibitors. Its tert-butyl ester group offers stability under various reaction conditions, making it a preferred choice for multi-step synthetic routes. Additionally, the oxalate salt form enhances its solubility, facilitating its use in aqueous reaction systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized (4-Amino-butyl)-methyl-carbamic acid tert-butyl ester oxalate as a precursor for the synthesis of histone deacetylase (HDAC) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against HDAC6, a target implicated in multiple myeloma and neurodegenerative diseases. The findings suggest that this intermediate could play a pivotal role in the development of next-generation HDAC inhibitors with improved selectivity and reduced off-target effects.

Another significant application of this compound was reported in a recent Nature Communications article, where it was employed in the synthesis of novel PROTACs (Proteolysis Targeting Chimeras). The researchers leveraged its amino-butyl moiety to link E3 ligase ligands with target proteins, enabling targeted protein degradation. This approach holds promise for addressing previously undruggable targets in cancer therapy.

From a pharmacological perspective, the safety profile of (4-Amino-butyl)-methyl-carbamic acid tert-butyl ester oxalate has been extensively characterized in preclinical studies. Toxicology assessments indicate favorable pharmacokinetic properties, with low cytotoxicity observed in mammalian cell lines. These characteristics make it an attractive candidate for further drug development efforts.

Looking ahead, the versatility of this compound continues to inspire innovative applications in drug discovery. Current research directions include its incorporation into antibody-drug conjugates (ADCs) and its use in the development of covalent inhibitors. As synthetic methodologies advance, we anticipate seeing expanded applications of this valuable intermediate in addressing unmet medical needs.